Cas no 307525-57-1 (ethyl 4-{3-(5E)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanamido}benzoate)

• Product Name: ethyl 4-{3-(5E)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanamido}benzoate
• CAS No: 307525-57-1
• MF: C₂₂H₂₀N₂O₄S₂
• MW: 440.535202980042
• CID: 6278412
• PubChem ID: 1556252
• Update Time: 2025-06-08

ethyl 4-{3-(5E)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{3-(5E)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanamido}benzoate
• AKOS002196848
• 307525-57-1
• F0207-0338
• ethyl 4-[3-[(5E)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoate
• ETHYL 4-{3-[(5E)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]PROPANAMIDO}BENZOATE
• (E)-ethyl 4-(3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoate

• Inchi： 1S/C22H20N2O4S2/c1-2-28-21(27)16-8-10-17(11-9-16)23-19(25)12-13-24-20(26)18(30-22(24)29)14-15-6-4-3-5-7-15/h3-11,14H,2,12-13H2,1H3,(H,23,25)/b18-14+
• InChI Key： MSBTWFQRYNHNGS-NBVRZTHBSA-N
• SMILES： S1C(N(C(/C/1=C\C1C=CC=CC=1)=O)CCC(NC1C=CC(C(=O)OCC)=CC=1)=O)=S

Computed Properties

• Exact Mass: 440.08644947g/mol
• Monoisotopic Mass: 440.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 133Ų

Additional information on ethyl 4-{3-(5E)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanamido}benzoate

Comprehensive Overview of Ethyl 4-{3-(5E)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanamido}benzoate (CAS No. 307525-57-1)

The compound Ethyl 4-{3-(5E)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanamido}benzoate (CAS No. 307525-57-1) is a highly specialized chemical entity with a unique molecular structure. This compound belongs to the class of thiazolidinone derivatives, which are widely studied for their diverse biological activities and applications in medicinal chemistry. The presence of a phenylmethylidene group and a sulfanylidene moiety in its structure makes it a subject of interest for researchers exploring novel therapeutic agents and materials science applications.

In recent years, the demand for thiazolidinone-based compounds has surged due to their potential in addressing contemporary health challenges. For instance, the rise of antibiotic-resistant bacteria has prompted scientists to investigate alternative antimicrobial agents, and Ethyl 4-{3-(5E)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanamido}benzoate has shown promise in preliminary studies. Its mechanism of action, which involves targeting bacterial cell walls, aligns with the growing interest in non-traditional antibiotics and bioactive small molecules.

Another area of interest is the compound's potential role in cancer research. The thiazolidinone core is known to interact with various cellular pathways, including those involved in apoptosis and cell cycle regulation. Researchers are particularly intrigued by the phenylmethylidene substituent, which may enhance the compound's ability to selectively target cancer cells. This aligns with the broader trend of developing targeted therapies that minimize side effects and improve patient outcomes.

From a synthetic chemistry perspective, Ethyl 4-{3-(5E)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanamido}benzoate offers a fascinating case study. Its synthesis involves multi-step reactions, including the formation of the thiazolidinone ring and subsequent functionalization. The compound's stability and reactivity are influenced by the sulfanylidene group, which can participate in various chemical transformations. This makes it a valuable intermediate for the development of more complex molecules.

The compound's applications extend beyond pharmaceuticals. In the field of material science, its unique structure has been explored for the development of organic semiconductors and photovoltaic materials. The conjugated system formed by the phenylmethylidene and thiazolidinone groups allows for efficient electron delocalization, which is critical for optoelectronic applications. This has garnered attention from researchers working on sustainable energy solutions and next-generation electronic devices.

Given the increasing focus on green chemistry, the environmental impact of synthesizing and using Ethyl 4-{3-(5E)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanamido}benzoate is also a topic of discussion. Researchers are investigating greener synthetic routes, such as using catalytic methods and biodegradable solvents, to reduce waste and energy consumption. This aligns with the global push for sustainable chemical practices and eco-friendly innovations.

In conclusion, Ethyl 4-{3-(5E)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanamido}benzoate (CAS No. 307525-57-1) is a versatile compound with significant potential across multiple disciplines. Its unique structural features, combined with its biological and material applications, make it a valuable subject for ongoing research. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare, energy, and environmental sustainability.